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Compound of Interest

Compound Name: Isovaleric acid-d9

Cat. No.: B569826 Get Quote

CAS Number: 344298-81-3

This technical guide provides an in-depth overview of Isovaleric acid-d9, a deuterated analog

of isovaleric acid. It is intended for researchers, scientists, and drug development professionals

who utilize this compound in their work. This guide covers its chemical and physical properties,

safety data, handling and storage protocols, and emergency procedures.

Chemical and Physical Properties
Isovaleric acid-d9 is a stable, isotopically labeled form of isovaleric acid where nine hydrogen

atoms have been replaced by deuterium. This labeling makes it a valuable tool in various

research applications, including metabolic studies and as an internal standard in mass

spectrometry-based analyses.

Property Value Reference

CAS Number 344298-81-3 [1][2][3][4][5][6][7]

Molecular Formula C₅HD₉O₂ [3][5][6][7]

Molecular Weight 111.19 g/mol [3][6][7][8]

Appearance Colorless liquid [9]

Isotopic Purity ≥98 atom % D [10]

Chemical Purity ≥97% (CP) [10]
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Note: Some physical properties are referenced from the non-deuterated form, Isovaleric acid

(CAS 503-74-2), as specific data for the deuterated form is limited.

Property (from Isovaleric
acid)

Value Reference

Flash Point 71 °C - 74 °C [10][11]

Boiling Point 175-177 °C [12]

Melting Point -29 °C [12]

Density 0.925 - 0.937 g/cm³ [12][13]

Solubility

Slightly soluble in water.

Soluble in alcohol and other

organic solvents.

[9][11]

Safety Data Sheet (SDS) Summary
The safety information provided is a compilation from various sources, with much of the

detailed toxicological and emergency data derived from the Safety Data Sheet for the non-

deuterated Isovaleric acid (CAS 503-74-2). It is crucial to handle Isovaleric acid-d9 with the

same precautions as its non-deuterated counterpart.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B

H314: Causes severe skin

burns and eye damage.[11]

[13][14][15]

Serious Eye Damage/Eye

Irritation
1

H314: Causes severe skin

burns and eye damage.[10]

Flammable Liquids 4 H227: Combustible liquid.[11]

Skin Irritation 2
H315: Causes skin irritation.

[16]

Serious Eye Irritation 2
H319: Causes serious eye

irritation.[16]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[16]

Hazardous to the Aquatic

Environment, Long-term

Hazard

3
H412: Harmful to aquatic life

with long lasting effects.

Signal Word: Danger[10][14]

Hazard Pictograms:

GHS05: Corrosion[10]

GHS07: Exclamation Mark[16]

Toxicological Data (from Isovaleric acid)
Test Species Route Value Reference

LD50 Rat Oral > 2,000 mg/kg [14][15]

LD50 Rat Oral 1860 mg/kg [17]

LD50 Rabbit Dermal 3,560 mg/kg [15]
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Experimental Protocols
Handling and Storage
Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[13][14]

Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of

vapors.[14]

Avoid contact with skin, eyes, and clothing.[14]

Keep away from heat, sparks, and open flames.[14]

Wash hands thoroughly after handling.[14]

Storage:

Store in a cool, dry, and well-ventilated area.[14]

Keep the container tightly closed.[14]

Store away from incompatible materials such as strong bases, oxidizing agents, and

reducing agents.[14]

Recommended storage temperature is at room temperature, away from light and moisture.

[8]

First Aid Measures
In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes,

including under the eyelids. Seek immediate medical attention.[11][14]

In case of skin contact: Immediately remove all contaminated clothing. Wash skin with soap

and plenty of water for at least 15 minutes. Seek immediate medical attention.[11][14]
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If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Do not use

mouth-to-mouth resuscitation. Seek immediate medical attention.[11][14]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[11][14]

Spill and Disposal Procedures
Spill Response:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[11][14]

Containment: Wear appropriate PPE. Contain the spill using inert absorbent materials like

sand, earth, or vermiculite.[11]

Neutralization: For acid spills, cautiously neutralize with a suitable agent like sodium

bicarbonate.[11]

Collection: Carefully collect the absorbed material into a sealable container for disposal.[11]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal:

Dispose of the waste material in accordance with local, state, and federal regulations.[18]

Do not allow the product to enter drains or waterways.[16]

Contact a licensed professional waste disposal service for disposal of this material.[15]

Visualized Experimental Workflow
The following diagram illustrates the general workflow for responding to a chemical spill of

Isovaleric acid-d9.
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Initial Actions

Assessment

Containment & Cleanup

Final Steps
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Assess Spill Size & Hazard

Don Appropriate PPE

If manageable

Contain Spill with Absorbent

Neutralize (if acidic)

Collect Absorbed Material

Decontaminate Area

Dispose of Waste Properly

Report Incident

Click to download full resolution via product page

Caption: Chemical spill response workflow for Isovaleric acid-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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